Cas no 1131007-43-6 (6-(Difluoromethoxy)pyridin-2-amine)
6-(Difluoromethoxy)pyridin-2-amine is a fluorinated pyridine derivative characterized by the presence of a difluoromethoxy group at the 6-position and an amine group at the 2-position of the pyridine ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The difluoromethoxy moiety enhances metabolic stability and lipophilicity, which can influence bioavailability and binding affinity in bioactive molecules. Its amine functionality allows for further derivatization, making it a valuable building block for the synthesis of heterocyclic compounds. The structural features of this compound make it suitable for applications in medicinal chemistry, particularly in the development of novel therapeutic agents.
1131007-43-6 structure
Product Name:6-(Difluoromethoxy)pyridin-2-amine
CAS No:1131007-43-6
MF:C6H6F2N2O
MW:160.121448040009
MDL:MFCD13185863
CID:1031361
PubChem ID:71303866
Update Time:2025-10-20
6-(Difluoromethoxy)pyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-(Difluoromethoxy)pyridin-2-amine
- CS-0107235
- MFCD13185863
- DTXSID10745137
- EN300-6494093
- 2-Amino-6-(difluoromethoxy)pyridine
- 1131007-43-6
- AKOS016844954
- SCHEMBL15607558
- SB76200
- DB-229440
- J-518064
- 6-(Difluoromethoxy)pyridine-2-amine
- DS-7086
-
- MDL： MFCD13185863
- Inchi： 1S/C6H6F2N2O/c7-6(8)11-5-3-1-2-4(9)10-5/h1-3,6H,(H2,9,10)
- InChI Key： QMOFLAKXMLKVTC-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC=C(N)N=1)F
Computed Properties
- Exact Mass: 160.04481914g/mol
- Monoisotopic Mass: 160.04481914g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 48.1Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 223.4±35.0 °C at 760 mmHg
- Flash Point: 88.9±25.9 °C
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
6-(Difluoromethoxy)pyridin-2-amine Security Information
- Signal Word：warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
6-(Difluoromethoxy)pyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022003951-1g |
2-Amino-6-(difluoromethoxy)pyridine |
1131007-43-6 | 97% | 1g |
$825.90 | 2023-09-04 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-1827-10g |
6-(Difluoromethoxy)pyridin-2-amine |
1131007-43-6 | 95% | 10g |
$2500 | 2023-09-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV349-250mg |
6-(Difluoromethoxy)pyridin-2-amine |
1131007-43-6 | 98% | 250mg |
2489CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV349-100mg |
6-(Difluoromethoxy)pyridin-2-amine |
1131007-43-6 | 98% | 100mg |
1037CNY | 2021-05-08 | |
| Chemenu | CM174809-1g |
6-(Difluoromethoxy)pyridin-2-amine |
1131007-43-6 | 98% | 1g |
$636 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV349-50mg |
6-(Difluoromethoxy)pyridin-2-amine |
1131007-43-6 | 98% | 50mg |
332.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV349-200mg |
6-(Difluoromethoxy)pyridin-2-amine |
1131007-43-6 | 98% | 200mg |
830.0CNY | 2021-08-04 | |
| TRC | D452683-10mg |
6-(Difluoromethoxy)pyridin-2-amine |
1131007-43-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D452683-50mg |
6-(Difluoromethoxy)pyridin-2-amine |
1131007-43-6 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D452683-100mg |
6-(Difluoromethoxy)pyridin-2-amine |
1131007-43-6 | 100mg |
$ 275.00 | 2022-06-05 |
6-(Difluoromethoxy)pyridin-2-amine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1131007-43-6)6-(Difluoromethoxy)pyridin-2-amine
Order Number:A894492
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:48
Price ($):238.0/1192.0
Email:sales@amadischem.com
6-(Difluoromethoxy)pyridin-2-amine Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1131007-43-6)6-(Difluoromethoxy)pyridin-2-amine
Purity:99%/99%
Quantity:1g/5g
Price ($):238.0/1192.0